4-(Benzylamino)-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(benzylamino)-6-(4-chlorophenyl)-2-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C24H17ClN4/c25-20-13-11-18(12-14-20)22-21(15-26)24(27-16-17-7-3-1-4-8-17)29-23(28-22)19-9-5-2-6-10-19/h1-14H,16H2,(H,27,28,29)
• InChI Key: VWELMUFLBRCOND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC(=NC(=C2C#N)C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C24H17ClN4
• Molecular Weight: 396.9 g/mol

Description

4-(Benzylamino)-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile, abbreviated as BCPP, is an organic compound that is often used in scientific research. BCPP is a pyrimidine-based carbonitrile that is synthesized from a reaction between benzylamine and 4-chlorophenyl-2-phenyl-5-pyrimidinone. This compound has been studied for its potential applications in various fields such as biochemistry, molecular biology, and pharmacology.

Scientific Research Applications

BCPP has been studied for its potential applications in various fields such as biochemistry, molecular biology, and pharmacology. In biochemistry, BCPP has been used to study the structure and function of various proteins and enzymes. In molecular biology, it has been used to study gene expression and regulation. In pharmacology, BCPP has been used to study the effects of drugs on the body, as well as to develop new drugs and treatments.

Mechanism of Action

The exact mechanism of action of BCPP is still not fully understood. However, it is believed that BCPP acts by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. By blocking the activity of COX-2, BCPP is thought to reduce inflammation and pain in the body.
Biochemical and Physiological Effects
BCPP has been studied for its potential effects on biochemical and physiological processes in the body. Studies have shown that BCPP can inhibit the activity of COX-2, which is involved in inflammation and pain. Additionally, BCPP has been shown to inhibit the activity of the enzyme 5-lipoxygenase, which is involved in the metabolism of fatty acids. Finally, BCPP has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

BCPP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, BCPP is relatively non-toxic and has low environmental impact. However, BCPP is not water-soluble, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for BCPP research. These include further research into its mechanism of action, its potential applications in drug development, and its potential use as an antioxidant or anti-inflammatory agent. Additionally, further research into its biochemical and physiological effects could lead to new insights into the body’s biochemical and physiological processes. Finally, further research into BCPP’s potential applications in biochemistry, molecular biology, and pharmacology could lead to new and exciting discoveries.

Synthesis Methods

BCPP is synthesized through a reaction between benzylamine and 4-chlorophenyl-2-phenyl-5-pyrimidinone. This reaction is catalyzed by a base, such as sodium hydroxide, and is typically carried out at a temperature of around 100°C. The reaction is exothermic and is usually complete within a few hours. The product of the reaction is a crystalline solid that can be isolated and purified by recrystallization.